4,5-Diethyl-1,3-oxazol-2(3H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4,5-Diethyl-1,3-oxazol-2(3H)-one is a heterocyclic compound featuring a five-membered oxazole ring substituted with ethyl groups at the 4- and 5-positions. The diethyl substituents in this compound likely influence its electronic, steric, and solubility properties, distinguishing it from analogs with smaller alkyl or aromatic groups.
Properties
CAS No. |
59167-69-0 |
|---|---|
Molecular Formula |
C7H11NO2 |
Molecular Weight |
141.17 g/mol |
IUPAC Name |
4,5-diethyl-3H-1,3-oxazol-2-one |
InChI |
InChI=1S/C7H11NO2/c1-3-5-6(4-2)10-7(9)8-5/h3-4H2,1-2H3,(H,8,9) |
InChI Key |
IGTPNEKEQNFVMT-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(OC(=O)N1)CC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Data Table
Research Findings and Implications
- Biological Activity: Analgesic activity trends in quinazolinones () suggest that diethyl oxazolone derivatives could exhibit enhanced bioactivity, warranting further pharmacological studies.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
